4-Fluorobenzamide-D4
Description
4-Fluorobenzamide-D4 is a chemical compound with the molecular formula C7H6FNO . It is a white to beige to light brown powder and is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a fluorine atom and an amide group . The linear formula is FC6H4CONH2 .Physical And Chemical Properties Analysis
This compound is a white to beige to light brown powder . It has a melting point of 154°C to 158°C . The molecular weight is 143.15 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-Fluorobenzamide-D4 can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-Fluorobenzoic acid", "Thionyl chloride", "Deuterium oxide", "Ammonia", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Conversion of 4-Fluorobenzoic acid to 4-Fluorobenzoyl chloride using thionyl chloride", "Step 2: Conversion of 4-Fluorobenzoyl chloride to 4-Fluorobenzamide using ammonia", "Step 3: Conversion of 4-Fluorobenzamide to 4-Fluorobenzamide-D4 using deuterium oxide", "Step 4: Purification of 4-Fluorobenzamide-D4 using sodium hydroxide, hydrochloric acid, and sodium bicarbonate", "Step 5: Extraction of 4-Fluorobenzamide-D4 using ethyl acetate", "Step 6: Drying of 4-Fluorobenzamide-D4 using anhydrous sodium sulfate", "Step 7: Recrystallization of 4-Fluorobenzamide-D4 using methanol and diethyl ether" ] } | |
| 1100750-65-9 | |
Molecular Formula |
C₇H₆FNO |
Molecular Weight |
139.13 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
